Cas no 1240565-30-3 (3-Nitro-1-(pentan-3-yl)-1H-pyrazole)

• Product Name: 3-Nitro-1-(pentan-3-yl)-1H-pyrazole
• CAS No: 1240565-30-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD16810589
• CID: 4690049
• Update Time: 2025-05-24

3-Nitro-1-(pentan-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1-(pentan-3-yl)-1H-pyrazole
• 1-(1-Ethylpropyl)-3-nitro-1H-pyrazole
• CCC(CC)N1C=CC(=N1)[N+]([O-])=O

• MDL： MFCD16810589
• Inchi： 1S/C8H13N3O2/c1-3-7(4-2)10-6-5-8(9-10)11(12)13/h5-7H,3-4H2,1-2H3
• InChI Key： KYQVIZMFWSIIES-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(C(CC)CC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 63.6

Additional information on 3-Nitro-1-(pentan-3-yl)-1H-pyrazole

Recent Advances in the Study of 3-Nitro-1-(pentan-3-yl)-1H-pyrazole (CAS: 1240565-30-3): A Comprehensive Research Brief

The compound 3-Nitro-1-(pentan-3-yl)-1H-pyrazole (CAS: 1240565-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. Recent studies have highlighted its role as a versatile scaffold for the design of novel bioactive molecules, particularly in the context of enzyme inhibition and antimicrobial activity.

One of the key areas of interest is the synthetic methodology for 3-Nitro-1-(pentan-3-yl)-1H-pyrazole. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized multi-step synthesis route that improves yield and purity. The process involves the nitration of a pyrazole precursor followed by alkylation with pentan-3-ol under controlled conditions. The study also emphasized the importance of purification techniques, such as column chromatography, to achieve high-purity batches suitable for biological testing. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that 3-Nitro-1-(pentan-3-yl)-1H-pyrazole exhibits promising inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings, published in Antimicrobial Agents and Chemotherapy, suggest its potential as a lead compound for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Beyond its antimicrobial properties, preliminary research has also explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-Nitro-1-(pentan-3-yl)-1H-pyrazole showed selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. The study hypothesized that the nitro group plays a crucial role in generating reactive oxygen species (ROS), which induce apoptosis in cancer cells. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of 3-Nitro-1-(pentan-3-yl)-1H-pyrazole as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Recent computational studies using molecular docking and dynamics simulations have provided insights into modifying the compound's structure to enhance its pharmacokinetic properties while maintaining its bioactivity.

In conclusion, 3-Nitro-1-(pentan-3-yl)-1H-pyrazole (CAS: 1240565-30-3) represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an antimicrobial and anticancer agent, coupled with advances in synthetic methodologies, positions it as a valuable candidate for further investigation. Future research should focus on in vivo efficacy studies, toxicity assessments, and the development of derivatives with improved therapeutic profiles. The ongoing exploration of this compound underscores the importance of interdisciplinary approaches in advancing medicinal chemistry.